Cas no 152559-46-1 (a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester)

• Product Name: a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester
• CAS No: 152559-46-1
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• MDL: MFCD17677337
• CID: 4604116
• Update Time: 2025-09-28

a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-BROMO-3-(4-CHLOROPHENYL)-3-OXOPROPANOATE
• A-BROMO-4-CHLORO-B-OXO-BENZENEPROPANOIC ACID ETHYL ESTER
• Benzenepropanoic acid, α-bromo-4-chloro-β-oxo-, ethyl ester
• 2-bromo-3-(4-chlorophenyl)-3-oxopropionic acid ethyl ester
• Alpha-bromo-4-chloro-beta-oxo-benzenepropanoic acid ethyl ester
• BENZENEPROPANOIC ACID, Α-?BROMO-?4-?CHLORO-?Β-?OXO-?, ETHYL ESTER
• a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester

• MDL： MFCD17677337
• Inchi： 1S/C11H10BrClO3/c1-2-16-11(15)9(12)10(14)7-3-5-8(13)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： VUXGSOOHZPQFNN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(=O)C1C=CC(Cl)=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester

Professional Introduction to a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester and CAS No. 152559-46-1

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester, identified by its CAS number 152559-46-1, has emerged as a compound of significant interest in synthetic chemistry and drug development. This introduction delves into the structural characteristics, chemical properties, and emerging applications of this compound, highlighting its relevance in contemporary research.

The molecular structure of a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester is characterized by a benzenoid ring substituted with bromine and chlorine atoms, along with an ester group and a carboxylic acid functionality. This unique arrangement imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The presence of both bromine and chlorine atoms enhances its utility as a building block in the construction of more complex molecules, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates.

In recent years, there has been growing interest in leveraging such halogenated aromatic compounds for the development of novel bioactive molecules. The halogen atoms in a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating the complex three-dimensional structures found in many biologically active compounds.

One of the most compelling aspects of this compound is its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its use in developing inhibitors of kinases and other enzymes implicated in cancer progression. The benzyloxypropanoic acid moiety provides a scaffold that can be modified to enhance binding affinity to specific protein targets. Moreover, the ester group offers flexibility for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

The compound's relevance is further underscored by its role in medicinal chemistry campaigns aimed at discovering new therapeutic agents. By serving as a versatile intermediate, a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester enables the rapid assembly of structurally diverse libraries for high-throughput screening. This approach has been instrumental in identifying lead compounds with promising pharmacological activity against a range of diseases.

Recent studies have also highlighted the compound's utility in materials science applications. The halogenated aromatic system contributes to electron-withdrawing effects, which can modulate electronic properties in organic semiconductors and conductive polymers. Researchers are investigating its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic devices, where precise control over molecular architecture is crucial for optimizing performance.

The synthesis of a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester presents an interesting challenge due to the need for regioselective functionalization of the aromatic ring. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and photochemical approaches, have been employed to achieve high yields and purity. These advancements not only facilitate access to this compound but also contribute to the broader toolkit available for synthetic chemists.

The safety profile of this compound is another critical consideration in its application. While it is not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment (PPE). As with all chemical reagents, thorough characterization before use is essential to confirm purity and suitability for intended applications.

In conclusion, a-Bromo-4-chloro-b-oxo-benzenepropanoic Acid Ethyl Ester (CAS No. 152559-46-1) represents a compound with multifaceted utility across pharmaceuticals and materials science. Its structural features make it an invaluable intermediate for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of chemical innovation.